Cas no 51411-81-5 (3-Amino-4-iodobenzoic acid)

• Product Name: 3-Amino-4-iodobenzoic acid
• CAS No: 51411-81-5
• MF: C₇H₆INO₂
• MW: 263.032514095306
• MDL: MFCD07644568
• CID: 366566
• PubChem ID: 11807503
• Update Time: 2025-06-11

3-Amino-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-iodobenzoic acid
• Benzoic acid,3-amino-4-iodo-
• 3-amino-4-iodo-benzoic acid
• 3-Amino-4-jod-benzoesaeure
• Benzoic acid,3-amino-4-iodo
• 3-Amino-4-Iodo Benzoic Acid 4-Iodo-3-Amino Benzoic Acid
• 4-iodo-3-aminobenzoic acid
• MLHDNXRHJMQUOY-UHFFFAOYSA-N
• RP29359
• NE13682
• X5306
• Z1359429571
• AKOS012321975
• 51411-81-5
• AS-19203
• 4-iodo-3-aminobenzoic acid; SCHEMBL433377; DTXSID20473232
• S10893
• MFCD07644568
• A871290
• EN300-101565
• Z1079174176
• SCHEMBL433377
• DTXSID20473232
• 3-AMINO-4-IODOBENZOICACID

• MDL： MFCD07644568
• Inchi： 1S/C7H6INO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,9H2,(H,10,11)
• InChI Key： MLHDNXRHJMQUOY-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)O)=CC=1N

Computed Properties

• Exact Mass: 525.88900
• Monoisotopic Mass: 262.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.4

Experimental Properties

• Melting Point: 222-223°C
• Boiling Point: 382.2°C at 760 mmHg
• PSA: 126.64000
• LogP: 4.30560

3-Amino-4-iodobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-4-iodobenzoic acid

Comprehensive Overview of 3-Amino-4-iodobenzoic Acid (CAS No. 51411-81-5): Properties, Applications, and Research Insights

3-Amino-4-iodobenzoic acid (CAS No. 51411-81-5) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its amino and iodo functional groups attached to a benzoic acid backbone, serves as a versatile intermediate in the development of bioactive molecules. Its unique structural features make it valuable for cross-coupling reactions, drug discovery, and material science applications. Researchers and industries are increasingly exploring its potential due to its role in synthesizing targeted therapeutics and advanced materials.

The growing interest in 3-Amino-4-iodobenzoic acid aligns with trends in precision medicine and green chemistry. As the demand for sustainable synthesis methods rises, this compound’s compatibility with catalytic processes and low-waste protocols positions it as a candidate for eco-friendly production. Online searches for "iodobenzoic acid derivatives" and "amino benzoic acid applications" have surged, reflecting its relevance in cutting-edge research. Additionally, its CAS No. 51411-81-5 is frequently queried in chemical databases, underscoring its importance in academic and industrial settings.

From a structural perspective, the iodine atom in 3-Amino-4-iodobenzoic acid facilitates palladium-catalyzed reactions, such as Suzuki or Heck couplings, which are pivotal in constructing complex molecular architectures. The amino group further enhances reactivity, enabling modifications for peptide conjugates or fluorescent probes. These attributes address common search queries like "how to modify iodobenzoic acid" and "uses of halogenated benzoic acids," highlighting its utility in multidisciplinary research.

In the context of drug development, 3-Amino-4-iodobenzoic acid is explored for its potential in designing enzyme inhibitors and receptor modulators. Its incorporation into small-molecule libraries supports high-throughput screening for oncology and neurological disorders. Recent publications emphasize its role in proteolysis-targeting chimeras (PROTACs), a hot topic in degradation therapy. This aligns with trending searches such as "PROTACs building blocks" and "iodoaryl compounds in medicine," demonstrating its intersection with innovative therapeutic strategies.

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Quality and safety are paramount when handling 3-Amino-4-iodobenzoic acid. Reputable suppliers provide high-purity grades with detailed analytical certificates (e.g., HPLC, NMR) to ensure compliance with research standards. Searches for "buy 51411-81-5" often emphasize the need for reliable sourcing and technical support, reflecting the compound’s niche yet critical role. Storage recommendations typically include cool, dry conditions to preserve stability, a detail frequently sought in chemical handling guidelines.

In summary, 3-Amino-4-iodobenzoic acid (CAS No. 51411-81-5) is a multifaceted compound bridging organic synthesis, medicine, and materials engineering. Its alignment with trending topics like catalysis, degradation therapeutics, and sustainability ensures continued relevance. By addressing common search intent and integrating SEO-friendly keywords such as "iodobenzoic acid uses" and "amino-iodo aromatic compounds," this overview caters to both academic researchers and industry professionals seeking authoritative insights.